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(1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aR)-1-(4-hydroxy-4-methylpentyl)-3a,7a-dimethyl-1,2,3,5,6,7-hexahydroinden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol (1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aR)-1-(4-hydroxy-4-methylpentyl)-3a,7a-dimethyl-1,2,3,5,6,7-hexahydroinden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
Brand Name: Vulcanchem
CAS No.: 141300-55-2
VCID: VC21171819
InChI: InChI=1S/C26H42O3/c1-18-19(16-22(27)17-23(18)28)10-11-20-9-7-14-25(4)21(12-15-26(20,25)5)8-6-13-24(2,3)29/h10-11,21-23,27-29H,1,6-9,12-17H2,2-5H3/b19-10-,20-11+/t21-,22+,23-,25+,26-/m0/s1
SMILES: CC12CCCC(=CC=C3CC(CC(C3=C)O)O)C1(CCC2CCCC(C)(C)O)C
Molecular Formula: C26H42O3
Molecular Weight: 402.6 g/mol

(1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aR)-1-(4-hydroxy-4-methylpentyl)-3a,7a-dimethyl-1,2,3,5,6,7-hexahydroinden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol

CAS No.: 141300-55-2

Cat. No.: VC21171819

Molecular Formula: C26H42O3

Molecular Weight: 402.6 g/mol

* For research use only. Not for human or veterinary use.

(1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aR)-1-(4-hydroxy-4-methylpentyl)-3a,7a-dimethyl-1,2,3,5,6,7-hexahydroinden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol - 141300-55-2

Specification

CAS No. 141300-55-2
Molecular Formula C26H42O3
Molecular Weight 402.6 g/mol
IUPAC Name (1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aR)-1-(4-hydroxy-4-methylpentyl)-3a,7a-dimethyl-1,2,3,5,6,7-hexahydroinden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
Standard InChI InChI=1S/C26H42O3/c1-18-19(16-22(27)17-23(18)28)10-11-20-9-7-14-25(4)21(12-15-26(20,25)5)8-6-13-24(2,3)29/h10-11,21-23,27-29H,1,6-9,12-17H2,2-5H3/b19-10-,20-11+/t21-,22+,23-,25+,26-/m0/s1
Standard InChI Key CWCCPPGYDPQNEF-XMPYMTSYSA-N
Isomeric SMILES C[C@]12CCC/C(=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)/[C@@]1(CC[C@@H]2CCCC(C)(C)O)C
SMILES CC12CCCC(=CC=C3CC(CC(C3=C)O)O)C1(CCC2CCCC(C)(C)O)C
Canonical SMILES CC12CCCC(=CC=C3CC(CC(C3=C)O)O)C1(CCC2CCCC(C)(C)O)C

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